Cas no 75930-29-9 (3-(2-aminoethyl)-1-methylurea)
3-(2-aminoethyl)-1-methylurea structure
Product Name:3-(2-aminoethyl)-1-methylurea
CAS No:75930-29-9
MF:C4H11N3O
MW:117.149640321732
MDL:MFCD16300693
CID:538777
PubChem ID:11857456
Update Time:2025-04-19
3-(2-aminoethyl)-1-methylurea Chemical and Physical Properties
Names and Identifiers
-
- Urea, N-(2-aminoethyl)-N'-methyl-
- 1-(2-aminoethyl)-3-methylurea
- 3-(2-aminoethyl)-1-methylurea
- EN300-255872
- DTXSID00474449
- 75930-29-9
- SCHEMBL196789
- AKOS006339657
- A905395
- LSFPCCTYAJBRAC-UHFFFAOYSA-N
- N-2-aminoethyl-N'-methyl-urea
-
- MDL: MFCD16300693
- Inchi: 1S/C4H11N3O/c1-6-4(8)7-3-2-5/h2-3,5H2,1H3,(H2,6,7,8)
- InChI Key: LSFPCCTYAJBRAC-UHFFFAOYSA-N
- SMILES: O=C(NC)NCCN
Computed Properties
- Exact Mass: 117.09033
- Monoisotopic Mass: 117.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 73.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 67.15
3-(2-aminoethyl)-1-methylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-255872-0.05g |
3-(2-aminoethyl)-1-methylurea |
75930-29-9 | 95% | 0.05g |
$239.0 | 2024-06-19 | |
| Enamine | EN300-255872-0.1g |
3-(2-aminoethyl)-1-methylurea |
75930-29-9 | 95% | 0.1g |
$250.0 | 2024-06-19 | |
| Enamine | EN300-255872-0.25g |
3-(2-aminoethyl)-1-methylurea |
75930-29-9 | 95% | 0.25g |
$262.0 | 2024-06-19 | |
| Enamine | EN300-255872-0.5g |
3-(2-aminoethyl)-1-methylurea |
75930-29-9 | 95% | 0.5g |
$273.0 | 2024-06-19 | |
| Enamine | EN300-255872-1.0g |
3-(2-aminoethyl)-1-methylurea |
75930-29-9 | 95% | 1.0g |
$284.0 | 2024-06-19 | |
| Enamine | EN300-255872-2.5g |
3-(2-aminoethyl)-1-methylurea |
75930-29-9 | 95% | 2.5g |
$558.0 | 2024-06-19 | |
| Enamine | EN300-255872-5.0g |
3-(2-aminoethyl)-1-methylurea |
75930-29-9 | 95% | 5.0g |
$825.0 | 2024-06-19 | |
| Enamine | EN300-255872-10.0g |
3-(2-aminoethyl)-1-methylurea |
75930-29-9 | 95% | 10.0g |
$1224.0 | 2024-06-19 | |
| Enamine | EN300-255872-1g |
3-(2-aminoethyl)-1-methylurea |
75930-29-9 | 1g |
$284.0 | 2023-09-14 | ||
| Enamine | EN300-255872-5g |
3-(2-aminoethyl)-1-methylurea |
75930-29-9 | 5g |
$825.0 | 2023-09-14 |
3-(2-aminoethyl)-1-methylurea Related Literature
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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